Cas no 1871205-64-9 (4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol)

• Product Name: 4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol
• CAS No: 1871205-64-9
• MF: C₁₀H₂₁NO₃S
• MW: 235.343641996384
• CID: 6288115
• PubChem ID: 165667699
• Update Time: 2025-05-25

4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1871205-64-9
• EN300-1988190
• 4-(aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol
• 4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol

• Inchi： 1S/C10H21NO3S/c1-15(13,14)7-6-10(8-11)4-2-9(12)3-5-10/h9,12H,2-8,11H2,1H3
• InChI Key： QEWDLBMEGNYYCY-UHFFFAOYSA-N
• SMILES： S(C)(CCC1(CN)CCC(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 235.12421471g/mol
• Monoisotopic Mass: 235.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol

Professional Introduction to 4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol (CAS No. 1871205-64-9)

4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol, with the CAS number 1871205-64-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyclohexane backbone substituted with both an aminomethyl and a 2-methanesulfonyl ethyl group, exhibits unique structural and functional properties that make it a promising candidate for various applications in medicinal chemistry and drug development.

The molecular structure of 4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol incorporates a hydroxyl group at the 1-position of the cyclohexane ring, which enhances its reactivity and potential for further functionalization. The presence of the aminomethyl side chain provides a nucleophilic center, enabling participation in various chemical reactions such as condensation, alkylation, and acylation. Concurrently, the 2-methanesulfonyl ethyl group introduces a polar, electron-withdrawing moiety, which can influence the compound's solubility, stability, and interaction with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those derived from cyclic alcohols due to their favorable pharmacokinetic properties. The structural motif of 4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol aligns well with this trend, as it combines the advantages of cyclohexane derivatives with additional functional handles for medicinal chemistry manipulation. This compound has been explored in several research studies as a precursor for designing new bioactive molecules.

One of the most compelling aspects of 4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol is its potential application in the synthesis of enzyme inhibitors. The combination of an amine and a hydroxyl group on the same scaffold allows for selective binding to various enzymatic targets. For instance, studies have demonstrated its utility in generating inhibitors targeting metalloproteinases and other hydrolases. The methanesulfonyl ethyl group further enhances binding affinity by forming hydrogen bonds and hydrophobic interactions with specific residues in the active site of the target enzyme.

The compound's versatility extends to its role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to introduce additional functional groups, such as carboxylic acids, esters, or amides, thereby expanding its utility in drug discovery pipelines. This adaptability makes 4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

In addition to its applications in enzyme inhibition, 4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol has been investigated for its potential role in modulating cellular signaling pathways. The presence of both amine and hydroxyl groups allows for interactions with various cellular components, including receptors and intracellular signaling molecules. Preliminary studies suggest that derivatives of this compound may exhibit effects on pathways relevant to inflammation, neurodegeneration, and cancer progression.

The synthesis of 4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity and yield. Key synthetic strategies include nucleophilic substitution reactions at the cyclohexane ring followed by protection-deprotection steps to ensure regioselective functionalization. Advances in catalytic methods have further refined these synthetic routes, making it feasible to produce this compound on scales suitable for preclinical studies.

The pharmacological evaluation of derivatives derived from 4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol has revealed promising results in several disease models. For example, certain analogs have shown inhibitory activity against inflammatory cytokines and have demonstrated potential as anti-inflammatory agents. Furthermore, structural modifications have led to compounds with enhanced binding affinity and selectivity toward specific therapeutic targets.

The future direction of research involving 4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol is likely to focus on optimizing its pharmacological properties through structure-based drug design. Computational modeling techniques are being employed to predict how structural modifications will affect biological activity, enabling more efficient development of novel drug candidates. Additionally, interdisciplinary approaches combining organic synthesis with biophysical techniques will be crucial in elucidating the mechanisms by which these compounds interact with biological systems.

In conclusion, 4-(Aminomethyl)-4-(2-methanesulfonylethyl)cyclohexan-1-ol (CAS No. 1871205-64-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its applications in drug development span multiple therapeutic areas, including enzyme inhibition and modulation of cellular signaling pathways. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.